Cas no 1351633-88-9 (2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid)
2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
- PKMUZJFWWNRLTA-UHFFFAOYSA-N
- AKOS026685662
- 2-{[4-(2-METHYLBENZOYL)PIPERAZIN-1-YL]METHYL}-1H-1,3-BENZODIAZOLE; OXALIC ACID
- 1351633-88-9
- [4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-(2-methylphenyl)methanone;oxalic acid
- (4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(o-tolyl)methanone oxalate
- F5614-0122
-
- Inchi: 1S/C20H22N4O.C2H2O4/c1-15-6-2-3-7-16(15)20(25)24-12-10-23(11-13-24)14-19-21-17-8-4-5-9-18(17)22-19;3-1(4)2(5)6/h2-9H,10-14H2,1H3,(H,21,22);(H,3,4)(H,5,6)
- InChI Key: PKMUZJFWWNRLTA-UHFFFAOYSA-N
- SMILES: C(=O)(O)C(=O)O.C(N1CCN(C(C2C=CC=CC=2C)=O)CC1)C1=NC2=CC=CC=C2N1
Computed Properties
- Exact Mass: 424.17466988g/mol
- Monoisotopic Mass: 424.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5614-0122-2μmol |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-5μmol |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-10μmol |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-20μmol |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 90%+ | 20μl |
$79.0 | 2023-05-21 | |
| Life Chemicals | F5614-0122-1mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-2mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-3mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-4mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-5mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0122-10mg |
2-{[4-(2-methylbenzoyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351633-88-9 | 10mg |
$79.0 | 2023-09-09 |
2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
Introduction to Compound with CAS No. 1351633-88-9 and Product Name: 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
The compound with the CAS number 1351633-88-9 and the product name 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperazine moiety linked to a benzodiazole core, which is further functionalized with a 2-methylbenzoyl group. The presence of an oxalic acid component suggests additional chemical versatility, making it a compound of interest for various synthetic and pharmacological explorations.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of benzodiazole derivatives due to their well-documented anxiolytic, sedative, and muscle relaxant properties. The structural modification of benzodiazole with piperazine derivatives has been particularly fruitful in enhancing binding affinity and selectivity for various biological targets. The compound in question, 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid, represents a novel fusion of these structural motifs, which may confer distinct pharmacological properties compared to its parent compounds.
The piperazine ring is known for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. By incorporating a 2-methylbenzoyl group into the piperazine moiety, the compound may exhibit enhanced metabolic stability and improved solubility characteristics. These features are crucial for drug candidates that need to traverse biological membranes and reach their target sites effectively. Additionally, the benzodiazole core is renowned for its ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA), which underpins its therapeutic effects in anxiety disorders and related conditions.
Recent studies have highlighted the importance of structural diversity in developing next-generation pharmaceuticals. The compound 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid exemplifies this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach has led to the discovery of several novel compounds with improved pharmacokinetic profiles and reduced side effects. For instance, modifications at the benzodiazole ring have been shown to enhance selectivity for specific GABA receptor subtypes, thereby minimizing unwanted central nervous system (CNS) side effects.
The inclusion of an oxalic acid moiety in the compound suggests potential applications beyond traditional pharmaceuticals. Oxalic acid derivatives are widely used in chemical synthesis due to their reactivity and ability to form coordination complexes with metals. This property may be exploited in developing novel catalysts or materials with specific functionalities. Furthermore, oxalic acid-based compounds have been explored for their antimicrobial and anti-inflammatory properties, which could open up new therapeutic avenues for the compound in question.
From a synthetic chemistry perspective, the preparation of 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid presents an intriguing challenge. The synthesis would likely involve multi-step reactions starting from readily available precursors such as piperazine and benzodiazole derivatives. Key steps might include Friedel-Crafts acylation to introduce the 2-methylbenzoyl group followed by nucleophilic substitution or coupling reactions to attach the benzodiazole moiety. The final incorporation of the oxalic acid component would require careful consideration to ensure regioselectivity and functional group compatibility.
In terms of pharmacological evaluation, the compound would need to undergo rigorous testing to assess its efficacy and safety profile. Initial studies might focus on binding assays to determine affinity for relevant biological targets such as GABA receptors or enzymes involved in neurotransmitter metabolism. Subsequent in vitro studies could explore its effects on cell cultures or isolated tissues to provide insights into its mechanism of action. If promising results are obtained from these preclinical studies, further investigations would be required to evaluate its pharmacokinetic properties and potential therapeutic benefits in animal models.
The development of new pharmaceuticals is often hampered by issues related to drug resistance or adverse side effects. The unique structural features of 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid offer hope that it may overcome some of these challenges through innovative design principles. By combining established pharmacophores with novel functional groups, this compound has the potential to exhibit distinct properties that differentiate it from existing drugs on the market. Such differentiation is critical for addressing unmet medical needs and improving patient outcomes.
The role of computational chemistry and molecular modeling has become increasingly important in modern drug discovery processes. These tools can be used to predict how a compound will interact with biological targets at a molecular level, providing valuable insights into its potential efficacy and safety profile before costly experimental trials are undertaken. For 2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid, computational studies could help identify optimal dosing regimens and predict possible side effects based on known interactions between similar compounds.
In conclusion,2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid, represented by CAS number 1351633-88-9,is a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications, In light of current advancements,it represents an exciting opportunity for researchers aiming at developing innovative treatments for neurological disorders, Additionally,the inclusion of an oxalic acid moiety adds another layer of complexity, making it a fascinating subject for both synthetic chemists and medicinal biologists alike, As research continues,this compound could pave the way for new therapeutic strategies that address unmet medical needs effectively, While much remains unknown about its full potential,its current status as a subject of scientific inquiry underscores its significance in advancing our understanding of medicinal chemistry.
1351633-88-9 (2-{4-(2-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)